Cas no 34670-04-7 (5-(4-ethylphenyl)-5-oxopentanoic acid)

5-(4-ethylphenyl)-5-oxopentanoic acid Chemical and Physical Properties
Names and Identifiers
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- 5-(4-ethylphenyl)-5-oxopentanoic acid
- Benzenepentanoic acid, 4-ethyl-delta-oxo-
- 5-(4-Ethylphenyl)-5-oxovaleric acid
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- Inchi: InChI=1S/C13H16O3/c1-2-10-6-8-11(9-7-10)12(14)4-3-5-13(15)16/h6-9H,2-5H2,1H3,(H,15,16)
- InChI Key: FWKMYWRTBXKGBU-UHFFFAOYSA-N
- SMILES: CCC1=CC=C(C=C1)C(=O)CCCC(=O)O
Computed Properties
- Exact Mass: 220.11000
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
Experimental Properties
- Melting Point: 100-102°C
- PSA: 54.37000
- LogP: 2.68660
5-(4-ethylphenyl)-5-oxopentanoic acid Security Information
5-(4-ethylphenyl)-5-oxopentanoic acid Customs Data
- HS CODE:2918300090
- Customs Data:
China Customs Code:
2918300090Overview:
2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%
5-(4-ethylphenyl)-5-oxopentanoic acid Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
eNovation Chemicals LLC | Y1256070-1g |
5-(4-ETHYLPHENYL)-5-OXOVALERIC ACID |
34670-04-7 | 95% | 1g |
$220 | 2024-06-07 | |
Fluorochem | 022978-25g |
5-(4-Ethylphenyl)-5-oxovaleric acid |
34670-04-7 | 95% | 25g |
£929.00 | 2022-03-01 | |
Fluorochem | 022978-1g |
5-(4-Ethylphenyl)-5-oxovaleric acid |
34670-04-7 | 95% | 1g |
£104.00 | 2022-03-01 | |
1PlusChem | 1P007DCI-25g |
5-(4-ETHYLPHENYL)-5-OXOVALERIC ACID |
34670-04-7 | 95% | 25g |
$1745.00 | 2025-02-22 | |
A2B Chem LLC | AD43090-250mg |
5-(4-Ethylphenyl)-5-oxovaleric acid |
34670-04-7 | 95% | 250mg |
$35.00 | 2024-04-20 | |
Crysdot LLC | CD12080831-5g |
5-(4-Ethylphenyl)-5-oxovaleric acid |
34670-04-7 | 95+% | 5g |
$311 | 2024-07-24 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1771805-25g |
5-(4-Ethylphenyl)-5-oxovaleric acid |
34670-04-7 | 98% | 25g |
¥40535.00 | 2024-05-17 | |
eNovation Chemicals LLC | Y1256070-5g |
5-(4-ETHYLPHENYL)-5-OXOVALERIC ACID |
34670-04-7 | 95% | 5g |
$635 | 2025-02-28 | |
eNovation Chemicals LLC | Y1256070-1g |
5-(4-ETHYLPHENYL)-5-OXOVALERIC ACID |
34670-04-7 | 95% | 1g |
$230 | 2025-02-28 | |
eNovation Chemicals LLC | Y1256070-5g |
5-(4-ETHYLPHENYL)-5-OXOVALERIC ACID |
34670-04-7 | 95% | 5g |
$605 | 2024-06-07 |
5-(4-ethylphenyl)-5-oxopentanoic acid Related Literature
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Liuyang Zhang,Xianqiao Wang Phys. Chem. Chem. Phys., 2014,16, 2981-2988
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Joseph R. Lovett,Matthew J. Derry,Pengcheng Yang,Fiona L. Hatton,Nicholas J. Warren,Patrick W. Fowler,Steven P. Armes Chem. Sci., 2018,9, 7138-7144
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Mireia Fernandez Ocaña,Hendrik Neubert,Anna Przyborowska,Richard Parker,Peter Bramley,John Halket,Raj Patel Analyst, 2004,129, 111-115
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Angelos B. Canaj,Mukesh Kumar Singh,Emma Regincós Marti,Claire Wilson,Oscar Céspedes,Gopalan Rajaraman,Mark Murrie Chem. Commun., 2019,55, 5950-5953
Additional information on 5-(4-ethylphenyl)-5-oxopentanoic acid
Comprehensive Overview of 5-(4-Ethylphenyl)-5-oxopentanoic Acid (CAS No. 34670-04-7): Properties, Applications, and Industry Insights
5-(4-Ethylphenyl)-5-oxopentanoic acid (CAS No. 34670-04-7) is a specialized organic compound with a growing presence in pharmaceutical and chemical research. This keto acid derivative features a unique molecular structure combining an ethylphenyl group with a pentanoic acid backbone, making it valuable for synthetic applications. Recent studies highlight its role as an intermediate in developing non-steroidal anti-inflammatory drugs (NSAIDs) and metabolic regulators, aligning with the increasing demand for precision medicine.
The compound’s physicochemical properties include a molecular weight of 220.26 g/mol and a carboxylic acid functional group, which enhances its reactivity in esterification and amidation reactions. Researchers are exploring its potential in green chemistry applications, particularly in solvent-free synthesis—a trending topic in sustainable manufacturing. Its low toxicity profile (as per available data) further supports its adoption in biocompatible material development.
In the context of drug discovery, 5-(4-ethylphenyl)-5-oxopentanoic acid has garnered attention for its structural similarity to bioactive molecules targeting cyclooxygenase (COX) enzymes. This connection addresses frequent search queries like "novel NSAID intermediates 2024" or "sustainable drug synthesis." Analytical techniques such as HPLC and NMR spectroscopy are typically employed to verify its purity, a critical factor given the pharmaceutical industry’s emphasis on quality control.
From an industrial perspective, suppliers of CAS 34670-04-7 often highlight its high batch-to-batch consistency, a key concern for manufacturers optimizing scale-up processes. The compound’s stability under controlled storage conditions (recommended at 2–8°C) also makes it a reliable candidate for long-term research projects. Notably, its applications extend to flavor and fragrance industries, where modified phenyl derivatives are increasingly used.
Emerging discussions in academic forums and patent filings suggest exploratory uses of this compound in cancer research, particularly in modulating lipid metabolism pathways. While preliminary, these studies respond to trending searches like "keto acids in oncology". However, comprehensive clinical data remain limited, underscoring the need for further investigation.
Regulatory compliance for 5-(4-ethylphenyl)-5-oxopentanoic acid varies by region, but it generally falls under standard laboratory chemical guidelines. Its non-hazardous classification (where applicable) simplifies logistics and handling—a practical advantage for global supply chains. This aspect is frequently queried in terms like "CAS 34670-04-7 safety data sheets" or "export regulations for keto acids."
In summary, 34670-04-7 represents a versatile building block bridging pharmaceutical innovation and industrial chemistry. Its alignment with sustainability goals and drug development trends positions it as a compound of enduring relevance. Future research may unlock additional functionalities, particularly in personalized medicine and biodegradable polymers.
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